[(5-Chloro-2-methoxyphenyl)sulfonyl](3-chloro-2-methylphenyl)amine

• IUPAC Name: 5-chloro-N-(3-chloro-2-methylphenyl)-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C14H13Cl2NO3S/c1-9-11(16)4-3-5-12(9)17-21(18,19)14-8-10(15)6-7-13(14)20-2/h3-8,17H,1-2H3
• InChI Key: YIXBIIOVOSPJEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NS(=O)(=O)C2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C14H13Cl2NO3S
• Molecular Weight: 346.2 g/mol

Description

(5-Chloro-2-methoxyphenyl)sulfonylamine is an organic compound that features a sulfonamide linkage between two chlorinated aromatic rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Chloro-2-methoxyphenyl)sulfonylamine typically involves the reaction of 5-chloro-2-methoxybenzenesulfonyl chloride with 3-chloro-2-methylaniline. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction is typically performed in an organic solvent like dichloromethane or tetrahydrofuran at room temperature or slightly elevated temperatures.

Industrial Production Methods

On an industrial scale, the production of this compound would involve similar reaction conditions but optimized for large-scale synthesis. This includes the use of continuous flow reactors to ensure efficient mixing and heat transfer, as well as the use of automated systems to control the addition of reagents and the removal of by-products.

Chemical Reactions Analysis

Types of Reactions

(5-Chloro-2-methoxyphenyl)sulfonylamine can undergo various chemical reactions, including:

Nucleophilic substitution: The sulfonamide group can be displaced by nucleophiles such as amines or thiols.

Oxidation: The methoxy group can be oxidized to a hydroxyl group or further to a carbonyl group.

Reduction: The nitro groups on the aromatic rings can be reduced to amines.

Common Reagents and Conditions

Nucleophilic substitution: Reagents like sodium azide or potassium thiocyanate in polar aprotic solvents.

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like hydrogen gas with a palladium catalyst or lithium aluminum hydride in anhydrous conditions.

Major Products

Nucleophilic substitution: Formation of sulfonamide derivatives.

Oxidation: Formation of phenolic or carbonyl derivatives.

Reduction: Formation of amine derivatives.

Scientific Research Applications

(5-Chloro-2-methoxyphenyl)sulfonylamine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those with potential anti-inflammatory or anticancer properties.

Materials Science: It is used in the development of advanced materials, including polymers and coatings, due to its unique chemical properties.

Biological Research: It is used in the study of enzyme inhibition and protein interactions, as the sulfonamide group can mimic the structure of natural substrates.

Mechanism of Action

The mechanism of action of (5-Chloro-2-methoxyphenyl)sulfonylamine involves its interaction with biological molecules, particularly proteins. The sulfonamide group can form hydrogen bonds with amino acid residues in the active site of enzymes, inhibiting their activity. This interaction can disrupt normal cellular processes, leading to the compound’s biological effects.

Comparison with Similar Compounds

Similar Compounds

• (5-Chloro-2-methoxyphenyl)sulfonylamine
• (5-Chloro-2-methoxyphenyl)sulfonylamine
• (5-Chloro-2-methoxyphenyl)sulfonylamine

Uniqueness

(5-Chloro-2-methoxyphenyl)sulfonylamine is unique due to the presence of both methoxy and methyl groups on the aromatic rings, which can influence its chemical reactivity and biological activity. The specific positioning of these groups can affect the compound’s ability to interact with biological targets, making it a valuable compound for research and development.